3-methoxy-1-methyl-N-(4-((4-methylpyridin-2-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[4-[(4-methylpyridin-2-yl)carbamoyl]phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C19H19N5O3/c1-12-8-9-20-16(10-12)22-17(25)13-4-6-14(7-5-13)21-18(26)15-11-24(2)23-19(15)27-3/h4-11H,1-3H3,(H,21,26)(H,20,22,25)
• InChI Key: CFDFEWPFERHNMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CN(N=C3OC)C
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

3-methoxy-1-methyl-N-(4-((4-methylpyridin-2-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
BenchChem offers high-quality 3-methoxy-1-methyl-N-(4-((4-methylpyridin-2-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methoxy-1-methyl-N-(4-((4-methylpyridin-2-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Properties and Clinical Use

Compounds with complex structures similar to the one mentioned often undergo extensive pharmacological evaluations to determine their potential clinical uses. For example, studies on metoclopramide, a compound with a detailed pharmacological profile, reveal its applications in treating gastro-intestinal disorders, demonstrating how compounds with specific functional groups can influence gastrointestinal motility and absorption of other drugs (Pinder et al., 2012).

Synthesis and Applications in Heterocyclic Chemistry

Research on the chemistry of heterocyclic compounds, such as the synthesis of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones, highlights the versatility of these compounds in synthesizing a wide range of heterocyclic structures. This underscores the potential of complex organic molecules in creating pharmacologically active agents and dyes (Gomaa & Ali, 2020).

Bioactivities and Pharmacological Properties

The exploration of natural products, such as osthole, and their pharmacological properties provide insights into how specific chemical modifications can lead to a variety of biological activities. These activities include neuroprotective, osteogenic, and immunomodulatory effects, highlighting the therapeutic potential of chemical compounds with specific structural features (Zhang et al., 2015).

Environmental Impact and Analysis

Studies on environmental contaminants, such as polybrominated diphenyl ethers and their methoxylated derivatives, emphasize the importance of analyzing the environmental impact and fate of chemical compounds. These studies also highlight the methodologies used to detect and quantify these compounds in environmental samples, demonstrating the relevance of chemical analysis in environmental science (Hites, 2008).